8-(3-ethoxyphenyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(3-ethoxyphenyl)-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H19N5O3/c1-5-26-13-8-6-7-12(9-13)23-11(2)10-22-14-15(19-17(22)23)20(3)18(25)21(4)16(14)24/h6-10H,5H2,1-4H3
• InChI Key: GCBIODYYYZJRMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)C)C
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4 g/mol

Description

Molecular Structure Analysis

The molecule crystallizes in the P -1 space group with one molecule in the asymmetric unit. The molecule had a layered crystal packing wherein the molecular sheets are primarily formed by hydrogen bonds and the stabilization is dominated via the electrostatic energy contribution. This molecular sheet is then interconnected to other similar sheets via different stacking motifs with significant contribution from dispersion energy components.

Scientific Research Applications

Synthesis and Biological Evaluation

• A series of derivatives related to this compound were synthesized and evaluated for their affinity for serotonin receptors (5-HT1A/5-HT7) and phosphodiesterase (PDE4B and PDE10A) inhibitor activity. These studies aimed to identify potential antidepressant and anxiolytic agents. Preliminary pharmacological in vivo studies suggested that certain derivatives could have potential as antidepressants and anxiolytics, supported by molecular modeling that indicated the significance of fluorinated arylpiperazinylalkyl derivatives for lead compound development in these therapeutic areas (Zagórska et al., 2016).

Receptor Affinity and Molecular Studies

• Another study focused on the structure-activity relationships and molecular studies of arylpiperazinylalkyl purine diones and triones, evaluating their affinity for serotoninergic and dopaminergic receptors. These compounds were explored for their potential antidepressant and anxiolytic-like activities, with some showing promising results in preliminary pharmacological in vivo studies (Zagórska et al., 2015).

Metabolic Stability and Cell Permeability

• The metabolic stability and cell permeability of 2-pyrimidinyl-piperazinyl-alkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione were investigated to discover new psychotropic agents. These studies assessed the compounds' affinity for serotonin receptors and phosphodiesterases, their metabolic stability in mouse liver microsomes, and their cell permeability. The research aimed to develop compounds with antidepressant and anxiolytic-like activities, highlighting the importance of first-pass effect in determining the compounds' pharmacological properties (Zagórska et al., 2018).

Insights from Molecular and Quantum Analysis

• The compound and its derivatives were also subject to molecular and quantum analysis to understand intermolecular interactions and potential applications in material design. This approach provided insights into the anisotropic distribution of interaction energies, indicating applications in new material development (Shukla et al., 2020).